Cas no 1011-10-5 (4,7(3H,6H)-Pteridinedione,2-amino-5,8-dihydro-)

• Product name: 4,7(3H,6H)-Pteridinedione,2-amino-5,8-dihydro-
• CAS No: 1011-10-5
• MF: C₆H₇N₅O₂
• MW: 181.15208
• CID: 117358
• PubChem ID: 135590517

4,7(3H,6H)-Pteridinedione,2-amino-5,8-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4,7(3H,6H)-Pteridinedione,2-amino-5,8-dihydro-
• 2-amino-1,5,6,8-tetrahydropteridine-4,7-dione
• 2-AMINO-5,8-DIHYDROPTERIDINE-4,7(3H,6H)-DIONE
• 4,7(3H,6H)-Pteridinedione,2-amino-5,8-dihydro-(7CI,8CI,9CI)
• 2-amino-5,8-dihydro-3H,6H-pteridine-4,7-dione
• 7.8-Dihydro-isoxanthopterin
• AG-D-07458
• CTK3J9548
• 1011-10-5
• 2-AMINO-3,5,6,8-TETRAHYDROPTERIDINE-4,7-DIONE
• DTXSID60618544
• 2-Amino-5,8-dihydropteridine-4,7(1H,6H)-dione

• Inchi： InChI=1S/C6H7N5O2/c7-6-10-4-3(5(13)11-6)8-1-2(12)9-4/h8H,1H2,(H4,7,9,10,11,12,13)
• InChI Key： JOCAZCZIQTXMHW-UHFFFAOYSA-N
• SMILES： O=C1CNC2C(N=C(NC=2N1)N)=O

Computed Properties

• Exact Mass: 181.06011
• Monoisotopic Mass: 181.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų
• XLogP3: -1.9

Experimental Properties

• PSA: 108.61
• LogP: -0.71840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives